molecular formula C22H26O2S B8628678 2-((2-Benzoylphenylthio)methyl)-2-ethylhexanal CAS No. 178678-56-3

2-((2-Benzoylphenylthio)methyl)-2-ethylhexanal

Cat. No. B8628678
CAS RN: 178678-56-3
M. Wt: 354.5 g/mol
InChI Key: HKQWVTWXDVJYOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-((2-Benzoylphenylthio)methyl)-2-ethylhexanal is a useful research compound. Its molecular formula is C22H26O2S and its molecular weight is 354.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-((2-Benzoylphenylthio)methyl)-2-ethylhexanal suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-Benzoylphenylthio)methyl)-2-ethylhexanal including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

178678-56-3

Product Name

2-((2-Benzoylphenylthio)methyl)-2-ethylhexanal

Molecular Formula

C22H26O2S

Molecular Weight

354.5 g/mol

IUPAC Name

2-[(2-benzoylphenyl)sulfanylmethyl]-2-ethylhexanal

InChI

InChI=1S/C22H26O2S/c1-3-5-15-22(4-2,16-23)17-25-20-14-10-9-13-19(20)21(24)18-11-7-6-8-12-18/h6-14,16H,3-5,15,17H2,1-2H3

InChI Key

HKQWVTWXDVJYOD-UHFFFAOYSA-N

Canonical SMILES

CCCCC(CC)(CSC1=CC=CC=C1C(=O)C2=CC=CC=C2)C=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 31 g (0.144 mol) of 2-mercaptobenzophenone, prepared according to the procedure described in WO 93/16055, 24.4 g (0.1 mole) of 2-ethyl-2-(mesyloxymethyl)-hexanal (1), 14.8 g (0.146 mole) of triethylamine, and 80 mL of 2-methoxyethyl ether was held at reflux for 24 h. The reaction mixture was poured into 3N HCl and extracted with 300 mL of methylene chloride, The methylene chloride layer was washed with 300 mL of 10% NaOH, dried over MgSO4 and concentrated in vacuo to remove 2-methoxyethyl ether. The residue was purified by HPLC (10% EtOAc-hexane) to give 20.5 g (58%) of 2 as an oil.
Quantity
31 g
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24.4 g
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14.8 g
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reactant
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0 (± 1) mol
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reactant
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80 mL
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solvent
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Yield
58%

Synthesis routes and methods II

Procedure details

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